Cas no 2137626-75-4 (Hexane, 1-bromo-4,5,5-trimethyl-)

• Product Name: Hexane, 1-bromo-4,5,5-trimethyl-
• CAS No: 2137626-75-4
• MF: C₉H₁₉Br
• MW: 207.151162385941
• CID: 5287471
• Update Time: 2025-10-29

Hexane, 1-bromo-4,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-4,5,5-trimethyl-

• Inchi： 1S/C9H19Br/c1-8(6-5-7-10)9(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： LNNWKIRHBPUDIT-UHFFFAOYSA-N
• SMILES： C(Br)CCC(C)C(C)(C)C

Additional information on Hexane, 1-bromo-4,5,5-trimethyl-

Hexane, 1-bromo-4,5,5-trimethyl- (CAS No. 2137626-75-4): An Overview of a Novel Brominated Hexane Derivative

Hexane, 1-bromo-4,5,5-trimethyl- (CAS No. 2137626-75-4) is a brominated derivative of hexane that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its bromine substitution at the 1-position and the presence of three methyl groups at the 4, 5, and 5 positions. The structural complexity of this molecule makes it an intriguing subject for both academic research and industrial applications.

The chemical structure of Hexane, 1-bromo-4,5,5-trimethyl- can be represented as C₉H₁₉Br. The bromine atom introduces significant reactivity and functional group versatility, which can be harnessed in a variety of synthetic pathways. The presence of multiple methyl groups imparts steric hindrance and influences the compound's physical and chemical properties, making it a valuable intermediate in organic synthesis.

In the realm of organic synthesis, Hexane, 1-bromo-4,5,5-trimethyl- serves as a versatile starting material for the preparation of more complex molecules. Recent studies have explored its use in the synthesis of bioactive compounds and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry in 2022 demonstrated the utility of this compound in the synthesis of novel anti-inflammatory agents. The bromine functionality was selectively transformed into various functional groups, leading to compounds with enhanced biological activity.

The physical properties of Hexane, 1-bromo-4,5,5-trimethyl- are also noteworthy. It is a colorless liquid with a boiling point around 130°C and a density of approximately 1.0 g/cm³ at room temperature. These properties make it suitable for use in solvent applications where low volatility and good solubility are required. Additionally, its low toxicity profile compared to other brominated compounds makes it a safer choice for laboratory and industrial settings.

In the context of environmental chemistry, the impact of brominated compounds on ecosystems has been a topic of increasing concern. However, studies have shown that Hexane, 1-bromo-4,5,5-trimethyl- exhibits lower environmental persistence compared to other brominated solvents due to its rapid degradation under natural conditions. This characteristic makes it a more environmentally friendly option for certain applications.

The pharmaceutical industry has shown particular interest in the potential applications of Hexane, 1-bromo-4,5,5-trimethyl-. Its use as an intermediate in drug synthesis has been explored in several preclinical studies. For example, a research team at the University of California published findings in the Journal of Medicinal Chemistry highlighting the role of this compound in the development of new antiviral agents. The bromine atom was found to enhance the binding affinity of these compounds to viral targets, potentially leading to more effective therapeutic outcomes.

Beyond its direct applications in drug synthesis, Hexane, 1-bromo-4,5,5-trimethyl- has also been investigated for its use as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries play a crucial role in controlling stereochemistry during organic reactions, which is essential for producing enantiomerically pure pharmaceuticals. A study published in Angewandte Chemie International Edition demonstrated that this compound could be effectively used to achieve high enantioselectivity in several key reactions.

In conclusion, Hexane, 1-bromo-4,5,5-trimethyl- (CAS No. 2137626-75-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this brominated hexane derivative is poised to play an increasingly important role in advancing both fundamental science and practical technologies.